Cas no 100559-85-1 (Acetonitrile, [(2-nitrophenyl)sulfonyl]-)

• Product Name: Acetonitrile, [(2-nitrophenyl)sulfonyl]-
• CAS No: 100559-85-1
• MF: C₈H₆N₂O₄S
• MW: 226.209240436554
• CID: 1126047
• PubChem ID: 10656827
• Update Time: 2025-07-14

Acetonitrile, [(2-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2-nitrophenyl)sulfonyl]-
• 100559-85-1
• 2-(2-nitrophenyl)sulfonylacetonitrile
• 2-((2-Nitrophenyl)sulfonyl)acetonitrile
• [(2-nitrophenyl)sulfonyl]acetonitrile
• STL133435
• SCHEMBL6543903
• CS-0335758
• 2-(2-NITROBENZENESULFONYL)ACETONITRILE
• BBL006998
• AKOS005744588
• VS-01648

• Inchi： 1S/C8H6N2O4S/c9-5-6-15(13,14)8-4-2-1-3-7(8)10(11)12/h1-4H,6H2
• InChI Key： GHPMKTYAHVZTBO-UHFFFAOYSA-N
• SMILES： S(CC#N)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 226.00488
• Monoisotopic Mass: 226.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 101.07

Additional information on Acetonitrile, [(2-nitrophenyl)sulfonyl]-

Comprehensive Analysis of Acetonitrile, [(2-nitrophenyl)sulfonyl]- (CAS No. 100559-85-1)

Acetonitrile, [(2-nitrophenyl)sulfonyl]- (CAS No. 100559-85-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure combines an acetonitrile moiety with a 2-nitrophenylsulfonyl group, making it a versatile building block for nitrogen-containing heterocycles and sulfonamide derivatives. This compound has garnered significant attention due to its role in green chemistry applications and catalysis optimization, aligning with the global push for sustainable synthetic methodologies.

Recent studies highlight the compound's relevance in photocatalytic reactions, a trending topic in AI-driven drug discovery platforms. Researchers frequently search for "CAS 100559-85-1 solubility" or "[(2-nitrophenyl)sulfonyl]acetonitrile synthetic routes," reflecting demand for practical data. The compound’s electron-withdrawing properties enhance its utility in cross-coupling reactions, a focal point in high-throughput screening workflows. Its stability under microwave-assisted synthesis conditions further positions it as a candidate for automated laboratory systems.

From an industrial perspective, Acetonitrile, [(2-nitrophenyl)sulfonyl]- serves as a precursor for fluorescent probes and OLED materials, addressing the surge in "organic electronic materials 2024" queries. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a common concern among purchasers searching for "CAS 100559-85-1 purity standards." Regulatory compliance with REACH and FDA guidelines ensures its safe use in GMP-certified facilities.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for gas storage, a subject dominating "nanomaterial innovation" discussions. The compound’s ligand properties also make it valuable in asymmetric catalysis, particularly for chiral molecule synthesis. Environmental considerations drive research into its biodegradation pathways, responding to queries like "eco-friendly sulfonamide alternatives."

In summary, Acetonitrile, [(2-nitrophenyl)sulfonyl]- (CAS No. 100559-85-1) bridges academic research and industrial innovation. Its multifaceted roles—from pharmaceutical scaffolds to advanced material design—underscore its importance in contemporary chemistry. As computational chemistry tools evolve, this compound’s potential in machine learning-optimized syntheses will likely expand, cementing its status as a high-value chemical entity.